![molecular formula C21H23N3O3 B3922184 N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide](/img/structure/B3922184.png)
N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide
Overview
Description
N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide (EMDP) is a synthetic compound that belongs to the class of phthalazine derivatives. EMDP has been studied for its potential use in various scientific research applications due to its unique chemical structure and properties.
Mechanism of Action
N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide exerts its biological activity through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer progression. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. This compound also induces apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway. Additionally, this compound has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in research. This compound has also been shown to have low toxicity and good bioavailability, making it a safe and effective compound for use in animal studies. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide. One potential area of research is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of this compound's potential use in the treatment of other diseases such as autoimmune disorders and cardiovascular diseases. Additionally, further studies are needed to elucidate the precise mechanisms of this compound's action and to optimize its therapeutic potential.
Scientific Research Applications
N-(2-ethoxybenzyl)-N-ethyl-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been studied for its potential use in various scientific research applications. It has been investigated as a potential anti-inflammatory and anti-cancer agent due to its ability to inhibit the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. This compound has also shown promising results in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-[(2-ethoxyphenyl)methyl]-N-ethyl-3-methyl-4-oxophthalazine-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-4-24(14-15-10-6-9-13-18(15)27-5-2)21(26)19-16-11-7-8-12-17(16)20(25)23(3)22-19/h6-13H,4-5,14H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGPDTWWCPXVFNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1OCC)C(=O)C2=NN(C(=O)C3=CC=CC=C32)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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